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Compound of Interest

Compound Name: Sucrose 1',6'-Dicarboxylic Acid

Cat. No.: B1152624

Get Quote

Executive Summary

Sucrose 1',6'-dicarboxylic acid is a specific oxidized derivative of sucrose where the primary
hydroxyl groups of the fructose moiety (C-1' and C-6") have been converted to carboxylic acids,
leaving the glucose moiety (and its C-6 primary alcohol) largely intact.

For drug development professionals, this molecule represents a high-value functional excipient.
Unlike native sucrose, SDA-1',6' possesses tunable solubility based on pH (pH-switchable
amphiphilicity) and reactive handles for crosslinking. This guide provides a predictive solubility
model, experimental validation protocols, and application logic for formulation science.

Part 1: Physicochemical Basis & Solubility Logic

To understand the solubility of SDA-1',6', we must analyze the competition between its
hydrophilic sugar backbone and the ionizable carboxylic acid groups.

1. Structural Analysis

o Scaffold: Sucrose (Disaccharide: Glucose + Fructose).
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o Modifications: Two Carboxylic Acid groups (-COOH) at positions 1' and 6'.
» Net Effect:
o H-Bonding: Increased donor/acceptor capacity.

o lonization: The molecule behaves as a weak diprotic acid (Predicted pKai = 3.5, pKaz =
4.5).

o Polarity: Extremely high in ionized form; moderate-to-high in protonated form.

2. Solubility Matrix: Water vs. Organic Solvents

The solubility of SDA-1',6' is not a static value; it is strictly pH-dependent.
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Solvent Class

Solubility
(Acid Form -
pH < 3)

Specific
Solvent

Solubility (Salt
Form - pH > 6)

Mechanistic
Insight

Agqueous

High (>500

Water (D20/H20)
mg/mL)

Very High
(>1000 mg/mL)

The sugar
backbone
ensures water
solubility. The
salt form benefits
from ion-dipole
interactions,
breaking lattice

energy easily.

Polar Protic

Methanol High

Low / Insoluble

The protonated
acid can H-bond
with MeOH. The
salt form
precipitates due
to the
"antisolvent”
effect of organics

on ions.

Polar Protic

Ethanol Moderate

Insoluble

Solubility
decreases as
alkyl chain length
increases. Useful
for
recrystallization/p

urification.

Polar Aprotic

DMSO / DMF High

Moderate

Excellent
solvents for the
acid form; often
used for
conjugation

reactions (e.g.,
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EDC/NHS

coupling).

The high polarity

of the sucrose
Non-Polar Hexane / DCM Insoluble Insoluble scaffold prevents

solvation in

lipophilic media.

3. The "Solubility Switch" Mechanism

In drug delivery, this solubility profile allows SDA-1',6' to act as a pH-responsive release agent.
e At pH 2 (Stomach): Protonated, less soluble, potentially forming tighter H-bond networks.

o At pH 7.4 (Blood/Tissue): Fully ionized, highly soluble, rapid dissolution.

Part 2: Experimental Validation Protocols

As specific literature data for the 1',6' regioisomer is rare (compared to the tricarboxylate), you
must empirically validate these properties. Do not rely on generic databases.

Protocol A: Saturation Shake-Flask Method (Solubility Determination)

o Objective: Quantify exact solubility limits in target solvents.

e Prerequisites: HPLC system (RI or ELSD detector recommended, as sucrose lacks UV
chromophores).

Step-by-Step Workflow:

e Preparation: Add excess SDA-1',6' solid to 5 mL of solvent (Water, MeOH, EtOH) in a crimp-
top vial.

o Equilibration: Agitate at 25°C for 24—48 hours.

o Note: Check pH of agueous samples; adjust if testing specific ionization states.
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e Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 um PTFE filter (use

Nylon for water).
¢ Quantification:
o Dilute supernatant within the linear range of the HPLC method.
o Inject onto an Amino-column or HILIC column (Mobile Phase: Acetonitrile/Water 75:25).

o Compare Peak Area to a standard curve.

Protocol B: Potentiometric Titration (pKa Determination)

¢ Objective: Determine the precise pH range for the "Solubility Switch."
e Method:

o Dissolve ~50 mg SDA-1',6"in 20 mL degassed water.

o Titrate with 0.1 M NaOH using an autotitrator.

o Plot pH vs. Volume NaOH. The two inflection points correspond to pKai (C-6' COOH) and
pKaz (C-1' COOH).

Part 3: Visualization & Logic Mapping
Figure 1: Solubility Decision Logic for Formulation

This diagram guides the selection of solvents based on the intended state of the SDA-1',6'
molecule.
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Start: SDA-1',6' Formulation
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Caption: Decision matrix for solvent selection based on the ionization state of SDA-1',6".

Figure 2: Experimental Workflow for Solubility Validation
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Caption: Standardized workflow for quantitative solubility determination of sucrose derivatives.
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Part 4: Applications in Drug Development

The solubility profile defined above directly informs the utility of SDA-1",6' in pharmaceutical
applications:

o Macro-Crosslinkers for Hydrogels:
o Mechanism: The two carboxylic acid groups (1', 6') serve as bifunctional handles.

o Protocol: Dissolve SDA-1',6'in DMSO (Acid form). Activate with EDC/NHS. React with
amine-functionalized polymers (e.g., Chitosan, Gelatin).

o Benefit: Creates biodegradable hydrogels where the crosslinker itself is a non-toxic sugar
metabolite.

e Amorphous Solid Dispersions (ASDs):

o Mechanism: Use the high glass transition temperature (Tg) of the sugar backbone to
stabilize poorly soluble APIs.

o Protocol: Co-dissolve APl and SDA-1',6' in Methanol/Water mixtures. Spray dry.

o Benefit: The carboxylic groups can interact with basic APIs (ionic interaction) to prevent
crystallization.

o Metal Chelation (Sequestering Agents):

o Mechanism: At pH > 5, the dicarboxylate dianion strongly chelates divalent cations (Ca?*,
Mg?*, Zn2+).

o Application: Antioxidant stabilizer in liquid formulations (preventing metal-catalyzed
oxidation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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